Cas no 2680740-71-8 (1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2680740-71-8
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5648185
• PubChem ID: 165917669
• Update Time: 2025-07-25

1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680740-71-8
• EN300-28273155
• 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C8H12N4O3/c1-6(13)9-3-2-4-12-5-7(8(14)15)10-11-12/h5H,2-4H2,1H3,(H,9,13)(H,14,15)
• InChI Key： CGXYKXNWSNDUEV-UHFFFAOYSA-N
• SMILES： O=C(C)NCCCN1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.1Ų

Additional information on 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2680740-71-8)

1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the chemical identifier CAS No. 2680740-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazole family, a class of molecules known for their diverse biological activities and applications in drug development. The structural features of this compound, particularly its acetamidopropyl side chain and the presence of a carboxylic acid functional group at the 4-position of the triazole ring, contribute to its unique chemical properties and potential therapeutic utility.

The synthesis and characterization of 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid involve sophisticated organic synthesis techniques that are critical for ensuring high purity and yield. The triazole core is synthesized through cycloaddition reactions, such as the Huisson reaction or the azide-alkyne cycloaddition (click chemistry), which are highly favored in modern drug discovery due to their efficiency and selectivity. The introduction of the acetamidopropyl moiety at the 1-position enhances the solubility and bioavailability of the compound, making it more suitable for pharmacological studies.

The carboxylic acid group at the 4-position of the triazole ring provides a site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. This feature is particularly valuable in drug design, as it allows for the creation of prodrugs or conjugates that can target specific biological pathways more effectively. In recent years, there has been growing interest in using such tailored compounds as inhibitors or modulators of enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid and biological targets. These studies have revealed that the compound exhibits promising binding affinity to certain protein kinases and transcription factors. For instance, preliminary computational analyses suggest that it may interact with cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are key regulators of cell cycle progression and immune responses. Such interactions could potentially make this compound a valuable candidate for developing novel therapeutic agents.

In vitro pharmacological studies have begun to explore the biological activities of 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid. Initial experiments have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammatory pathways. Specifically, researchers have observed inhibitory effects on lipoxygenase (LOX) and cyclooxygenase (COX), enzymes that play a crucial role in producing pro-inflammatory mediators like leukotrienes and prostaglandins. By modulating these pathways, 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid may offer a novel approach to managing inflammatory conditions without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the structural framework of this compound makes it an attractive scaffold for further derivatization. Researchers are exploring methods to modify various positions on the triazole ring or introduce additional functional groups to enhance its pharmacological properties. For example, incorporating fluorine atoms or other halogenated substituents could improve metabolic stability and binding affinity. Such modifications are often guided by structure-activity relationship (SAR) studies, which systematically evaluate how changes in molecular structure affect biological activity.

The potential applications of 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid extend beyond its role as an enzyme inhibitor. Its ability to cross cell membranes due to its lipophilic nature suggests that it could be used as a carrier molecule for delivering therapeutic agents to target cells or tissues. Additionally, its triazole core is known to exhibit stability under various physiological conditions, making it a reliable component in drug formulations designed for oral or parenteral administration.

As research continues to uncover new biological targets and mechanisms of action, 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid is poised to play a significant role in drug discovery efforts. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design, CAS No. 2680740-71-8 may lead to breakthroughs in treating complex diseases that remain challenging to address with current therapies.

The development of novel pharmaceutical compounds like acetamidopropyl-substituted triazoles underscores the importance of interdisciplinary research in modern medicine. The integration of synthetic organic chemistry with computational biology and pharmacology has accelerated progress in identifying promising drug candidates. As we move forward, 1-(3-acetamidopropyl)-1H-1,2,3-triazole-4-carboxylic acid represents one example of how innovative chemical design can contribute to improving human health outcomes.